BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Amino-6-methoxy-2-picoline hydrochloride
CAS 320577-63-7 properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

3-Amino-6-methoxy-2-picoline
Compound Name:
hydrochloride

cat. No.: B1521865

An In-Depth Technical Guide to 3-Amino-6-methoxy-2-picoline hydrochloride (CAS 320577-
63-7)

Introduction: A Versatile Pyridine Building Block

3-Amino-6-methoxy-2-picoline hydrochloride, registered under CAS number 320577-63-7,
is a substituted pyridine derivative that has emerged as a valuable intermediate in medicinal
chemistry and organic synthesis.[1] Its unique structural arrangement, featuring an amino
group, a methoxy substituent, and a methyl group on the pyridine core, provides multiple
reactive sites for constructing more complex molecular architectures.[1] This guide offers a
comprehensive overview of its chemical and physical properties, a plausible synthetic workflow,
key applications in drug discovery, and essential safety and handling protocols to empower
researchers in leveraging its full potential.

Physicochemical and Structural Properties

The identity and purity of a chemical intermediate are paramount. 3-Amino-6-methoxy-2-
picoline is typically supplied as a hydrochloride salt to improve stability and handling. It is
crucial to distinguish between the free base and its salt forms, as their properties differ.

Table 1: Core Physicochemical Properties
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Property

Value

Source(s)

CAS Registry Number

320577-63-7

[2]

Synonyms

3-Amino-6-methoxy-2-
methylpyridine HCI; 2-
Methoxy-5-Amino-6-Picoline
HCI

[2]

Molecular Formula

C7H11CIN20 (as

[2](3]

Hydrochloride)
] 174.63 g/mol (as
Molecular Weight ) [2]
Hydrochloride)
C7H10N20 (Free Base) [4]
138.17 g/mol (Free Base) [11[4]

Solid (typically white to off-

Appearance 5][6
PP white or crystalline powder) g8
. ) Data varies, approx. 40 - 45 °C

Melting Point [6]
(for free base)
Slightly soluble in water;

N Soluble in common organic
Solubility [5][6]

solvents like methanol and
ethanol.

Storage Conditions

Store in a cool, dry, and well-

ventilated place. Hygroscopic.

[7]

Structural Analysis and Reactivity

The reactivity of 3-Amino-6-methoxy-2-picoline is dictated by its distinct functional groups. The

amino group (-NH2) at the 3-position is a nucleophilic site, making it a key handle for amide

bond formation, diazotization, or other amine-related chemistries. The pyridine ring itself can

undergo various transformations, while the methoxy (-OCHs) and methyl (-CHs) groups

modulate the ring's electronic properties and provide steric influence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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